Cas no 1315593-71-5 ([(2R)-4,4-difluoropyrrolidin-2-yl]methanol hydrochloride)

[(2R)-4,4-Difluoropyrrolidin-2-yl]methanol hydrochloride is a chiral fluorinated pyrrolidine derivative with significant utility in pharmaceutical and agrochemical research. The compound features a stereocenter at the 2-position and two fluorine atoms at the 4-position, enhancing its potential as a building block for bioactive molecules. The hydrochloride salt improves solubility and stability, facilitating handling and storage. Its rigid pyrrolidine scaffold and fluorine substituents contribute to unique electronic and steric properties, making it valuable for medicinal chemistry applications, including protease inhibition and CNS-targeting drug development. The (R)-enantiomer ensures enantioselective synthesis, critical for optimizing pharmacokinetic and pharmacodynamic profiles. High-purity grades are available for research-scale applications.

[(2R)-4,4-difluoropyrrolidin-2-yl]methanol hydrochloride structure

1315593-71-5 structure

Product Name:[(2R)-4,4-difluoropyrrolidin-2-yl]methanol hydrochloride

CAS No:1315593-71-5

MF:C₅H₁₀ClF₂NO

MW:173.588807582855

MDL:MFCD23106095

CID:3162881

PubChem ID:72207690

Update Time:2025-06-07

[(2R)-4,4-difluoropyrrolidin-2-yl]methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

- [(2R)-4,4-difluoropyrrolidin-2-yl]methanol hydrochloride
- (R)-(4,4-difluoropyrrolidin-2-yl)methanol hydrochloride
- (R)-2-(Hydroxymethyl)-4,4-difluoropyrrolidine hydrochloride
- JWAVXSQHRZARDV-PGMHMLKASA-N
- SB20861
- PB35307
- AK172591
- (R)-2-(Hydroxymethyl)-4,4-difluoropyrrolidine HCl
- [(2R)-4,4-difluoropyrrolidin-2-yl]methanol hydrogen chloride
- 2-Pyrrolidinemethanol, 4,4-difluoro-, hydrochloride (1:1), (2R)-
- CS-0053066
- DB-405920
- P13607
- EN300-7399770
- SCHEMBL14911947
- 1315593-71-5
- (2R)-2-(Hydroxymethyl)-4,4-difluoropyrrolidine HCl
- AS-51814
- (R)-(4,4-difluoropyrrolidin-2-yl)methanolhydrochloride
- MFCD23106095
- [(2R)-4,4-difluoropyrrolidin-2-yl]methanol;hydrochloride
- (2R)-4,4-Difluoro-2-pyrrolidinemethanol HCL
- AKOS025290366
- 960-931-1
- ((2R)-4,4-difluoropyrrolidin-2-yl)methanol hydrochloride
- QCC59371
- MDL： MFCD23106095
- Inchi： 1S/C5H9F2NO.ClH/c6-5(7)1-4(2-9)8-3-5;/h4,8-9H,1-3H2;1H/t4-;/m1./s1
- InChI Key： JWAVXSQHRZARDV-PGMHMLKASA-N
- SMILES： Cl.FC1(CN[C@@H](CO)C1)F

Computed Properties

Exact Mass: 173.0418980g/mol
Monoisotopic Mass: 173.0418980g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 107
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 32.299

[(2R)-4,4-difluoropyrrolidin-2-yl]methanol hydrochloride Pricemore >>

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